Cas no 896350-17-7 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
• CAS No: 896350-17-7
• MF: C₂₃H₂₇N₃O₅
• MW: 425.47758603096
• CID: 6387988
• PubChem ID: 16032007
• Update Time: 2025-05-21

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
• F2572-0008
• AKOS021685742
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N'-(4-methylbenzyl)ethanediamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
• HMS1902F17
• MFCD07192576
• AKOS002051213
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)-N2-(4-methylbenzyl)oxalamide
• NCGC00136012-01
• N'-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N-[(4-methylphenyl)methyl]oxamide
• CHEMBL2357878
• G856-4069
• 896350-17-7

• Inchi： 1S/C23H27N3O5/c1-16-2-4-17(5-3-16)13-24-22(27)23(28)25-14-19(26-8-10-29-11-9-26)18-6-7-20-21(12-18)31-15-30-20/h2-7,12,19H,8-11,13-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： QRVBSBFUALAWQN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCC(C1=CC=C2OCOC2=C1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 425.19507097g/mol
• Monoisotopic Mass: 425.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.1Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

Research Brief on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS: 896350-17-7)

In recent years, the compound N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS: 896350-17-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxole and morpholine moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

The primary interest in 896350-17-7 stems from its structural complexity and its interaction with key biological targets. Recent studies have elucidated its role as a modulator of specific signaling pathways, particularly those involved in inflammation and oncogenesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinases, suggesting its utility in targeted cancer therapies. The study employed a combination of in vitro assays and molecular docking simulations to validate its mechanism of action.

Further investigations into the pharmacokinetic profile of 896350-17-7 have revealed favorable absorption and distribution characteristics. A preclinical study conducted by researchers at the University of Cambridge highlighted its ability to cross the blood-brain barrier, opening avenues for its application in neurodegenerative diseases. The study also noted the compound's metabolic stability, which is a critical factor for its development into a viable drug candidate. These findings were corroborated by subsequent research published in Bioorganic & Medicinal Chemistry Letters.

Despite these promising results, challenges remain in the optimization of 896350-17-7 for clinical use. Issues such as solubility and potential off-target effects need to be addressed through further structural modifications and extensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, as evidenced by recent patent filings and conference presentations.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide represents a compelling area of research with significant therapeutic potential. Ongoing studies are expected to provide deeper insights into its biological activities and pave the way for its translation into clinical applications. Researchers and industry professionals are encouraged to monitor developments in this space closely.